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Compound of Interest

Compound Name: Lithium bis(oxalate)borate

Cat. No.: B027378

Welcome to the Technical Support Center for LIBOB Electrolytes. This resource is designed for
researchers, scientists, and professionals in drug development who are utilizing Lithium
Bis(oxalate)borate (LiBOB) in electrolyte formulations and encountering challenges with low-
temperature performance. Here you will find troubleshooting guides, frequently asked
questions (FAQs), detailed experimental protocols, and key performance data to assist in your
research and development efforts.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during low-temperature experiments with
LiBOB-based electrolytes.

Q1: My cell's capacity drops sharply when the temperature is lowered below 0°C. What are the
likely causes and how can | address this?

A significant capacity drop at sub-zero temperatures is a common issue with LiBOB electrolytes
and is primarily attributed to a combination of factors:

 Increased Electrolyte Viscosity: LIBOB-based electrolytes, particularly in standard carbonate
solvents like ethylene carbonate (EC) and propylene carbonate (PC), become significantly
more viscous at low temperatures.[1][2] This increased viscosity impedes the movement of
lithium ions, leading to poor ionic conductivity.
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e Reduced lonic Conductivity: The sluggish ion transport directly results in a decrease in the
electrolyte's ionic conductivity.[1][2] Below a certain threshold, the electrolyte can no longer
sustain the required ion flow for the electrochemical reactions, causing a sharp decline in
capacity.

» Increased Charge Transfer Resistance (Rct): At the electrode-electrolyte interface, the
process of desolvating lithium ions and their subsequent transfer into the electrode material
becomes kinetically hindered at low temperatures.[1][2][3] This is observed as a large
increase in the charge transfer resistance in Electrochemical Impedance Spectroscopy (EIS)
measurements.[3][4]

Troubleshooting Steps:
e Optimize the Solvent System:

o Introduce Low-Viscosity Co-solvents: Incorporate ester-based co-solvents such as ethyl
acetate (EA), methyl propionate (MP), or ethyl butyrate (EB) into your carbonate-based
electrolyte.[5][6][7] These esters have lower melting points and viscosities, which can
significantly improve the low-temperature performance. A formulation of 0.7 kmol/m?3
LiBOB in a 1:1 (wt) mixture of y-butyrolactone (GBL) and ethyl acetate (EA) has been
shown to be effective for low-temperature applications.[5]

o Reduce EC Content: While EC is excellent for forming a stable Solid Electrolyte
Interphase (SEI), its high melting point (36.4 °C) contributes to electrolyte freezing and
high viscosity at low temperatures.[6] Reducing the EC concentration or using EC-free
formulations can improve low-temperature performance.

o Adjust LiBOB Concentration: The optimal salt concentration can be a trade-off between
having enough charge carriers and avoiding excessively high viscosity. For low-temperature
applications, a slightly lower concentration of LIBOB (e.g., 0.7 M) may be more effective than
higher concentrations (e.g., 1.0 M).[5]

e Incorporate Additives:

o Film-Forming Additives: Additives like vinylene carbonate (VC) or fluoroethylene carbonate
(FEC) can help form a more robust and stable SEI layer on the anode. A stable SEI is
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crucial, especially when using ester-based co-solvents that might not be as effective at
SEI formation as EC.

o Lithium Salt Additives: Using a dual-salt system, for instance by adding a small amount of
another lithium salt like LiBF4 or LIDFOB, can sometimes improve the overall electrolyte
properties, including low-temperature performance.

Q2: I'm seeing a very large semicircle in the Nyquist plot from my EIS measurements at low
temperatures. What does this signify and what are my options?

A large semicircle in the mid-frequency region of a Nyquist plot corresponds to a high charge
transfer resistance (Rct).[3][8][9] At low temperatures, the Rct often becomes the dominant
contributor to the total cell impedance.[4][10] This indicates that the kinetics of the lithium-ion
transfer at the electrode-electrolyte interface are very sluggish.

Interpretation and Solutions:

» Sluggish Desolvation/Intercalation: The large Rct suggests a high energy barrier for the
desolvation of Li+ ions from the solvent sheath and their subsequent intercalation into the
active material of the electrode.

o Poor Interfacial Properties: The composition and quality of the SEI layer on the anode and
the cathode electrolyte interphase (CEI) on the cathode play a crucial role. A resistive or
unstable interface will exacerbate the increase in Rct at low temperatures.

Troubleshooting Strategies:

o Review Your Electrolyte Formulation: As with addressing capacity fade, modifying the solvent
system to include low-viscosity co-solvents can lower the desolvation energy barrier and
thus reduce the Rct.

e Improve the SEI Layer: The reduction of the BOB anion contributes to the formation of the
SEl layer.[11] Ensure that your formation cycling protocol is optimized to create a stable and
ionically conductive SEI. The use of film-forming additives can be beneficial here.

o Consider the Electrodes: While the electrolyte is a primary factor, the properties of the
electrode materials also influence the Rct. For instance, electrodes with smaller particle
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sizes and higher surface areas can sometimes exhibit lower impedance.

Q3: My LiBOB electrolyte appears to have poor solubility in my chosen carbonate solvent
system at low temperatures. What can | do?

LiBOB is known to have lower solubility in common carbonate solvents compared to other
lithium salts like LiPFe, and this issue is more pronounced at lower temperatures.[2]

Solutions:
o Utilize Co-solvents: Solvents like y-butyrolactone (GBL) can improve the solubility of LIBOB.

o Optimize Salt Concentration: Experiment with slightly lower concentrations of LiBOB that
remain soluble at your target low temperature.

o Gentle Heating and Agitation: During electrolyte preparation, gentle heating and continuous
stirring can help in completely dissolving the LiBOB salt. However, ensure the electrolyte is
cooled to the desired operating temperature before use in a cell.

Quantitative Data on LIiBOB Electrolyte Performance

The following tables summarize key performance metrics of LIBOB-based electrolytes at
various temperatures.

Table 1: lonic Conductivity of LIBOB Electrolytes at Different Temperatures
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Electrolyte Composition Temperature (°C) lonic Conductivity (mS/cm)
1 M LiBOB in GVL 50 ~8.0
25 ~5.0

0 ~2.5

-10 ~1.8

-20 ~1.0

-30 ~0.5

0.7 M LiBOB in EC/DMCly-

BL/EA (2:1:1:6) 25 6.0
-20 ~2.0

-30 ~1.2

-40 ~0.7

1 M LiBOB in PC 25 ~2.5
0 ~1.0

-20 ~0.3

1 M LiBOB in DME 25 ~10.0
0 ~4.5

-20 ~1.8

Data compiled and estimated from various sources, including[12][13].

Table 2: Viscosity of LIBOB Electrolytes at Different Temperatures
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Electrolyte Composition Temperature (°C) Viscosity (mPa-s)
1 M LiBOB in GVL 50 ~3.0
25 ~5.5

0 ~12.0

10 ~20.0

-20 ~40.0

30 ~90.0

1.2 M LiPFs in EC/EMC/DMC

(25:5:70) 25 3
0 ~8.0

-20 ~25.0

Data compiled and estimated from various sources, including[12][14].

Table 3: Low-Temperature Discharge Capacity Retention of Li-ion Cells with LiBOB-based

Electrolytes

Cathode/Anod  Electrolyte Temperature e Capacity
-Rate
e Composition (°C) Retention (%)
o 1.0 M LiPFs in
Graphite/LiNio.sC
EC/EMC/MP -50 0.1C ~60
00.15Al0.0502
(20:60:20)
] ) 1M
Graphite/LiFePO ) ] )
LiDFOBI/LiBFa4 in -40 1C ~55.7
4
EC/DEC/DMS
Graphite/LiFePO 0.7 M LiBF4/0.3
-40 1C ~89.9

4

M LiODFB

Data compiled from various sources for comparison, including[7][15].
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Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the low-

temperature performance of LiBOB electrolytes.

Protocol 1: lonic Conductivity Measurement at Low
Temperatures

Objective: To determine the ionic conductivity of the LiBOB electrolyte as a function of

temperature.

Materials and Equipment:

Conductivity meter with a two-pole or four-pole conductivity cell (e.g., METTLER TOLEDO
InLab 710 or similar).[16]

Temperature-controlled chamber or cryostat.

Hermetically sealed container for the electrolyte sample.

Argon-filled glovebox for sample preparation.

Standard conductivity solution for calibration (e.g., 12.88 mS/cm KCI).[16]

Deionized water and appropriate solvent (e.g., isopropyl alcohol) for cleaning.

Procedure:

Calibration: Calibrate the conductivity probe at room temperature using a standard
conductivity solution. Ensure the cell constant is accurately determined.

Sample Preparation: Inside an argon-filled glovebox, place the LiBOB electrolyte into a
clean, dry, hermetically sealed measurement cell. Ensure the electrodes of the conductivity
probe are fully immersed in the electrolyte.

Temperature Control: Place the sealed measurement cell inside the temperature-controlled
chamber.
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e Measurement:

o

Set the chamber to the desired low temperature (e.g., 10°C, 0°C, -10°C, -20°C, -30°C).

[¢]

Allow sufficient time for the electrolyte to reach thermal equilibrium (at least 1-2 hours).

Measure the resistance or conductivity using the meter. It is recommended to take multiple

[¢]

readings at each temperature to ensure stability.

[¢]

Record the temperature and the corresponding conductivity value.
o Data Analysis:

o If the meter provides resistance (R), calculate the conductivity (o) using the formula: o =
K_cell / R, where K_cell is the cell constant.

o Plot the ionic conductivity as a function of temperature. An Arrhenius plot (In(o) vs. 1/T)
can be used to determine the activation energy for ion transport.

Protocol 2: Electrochemical Stability Window (ESW)
Determination using Linear Sweep Voltammetry (LSV)

Objective: To determine the voltage range over which the LiBOB electrolyte remains stable
without significant decomposition.

Materials and Equipment:

Potentiostat/Galvanostat with EIS capability.

Three-electrode cell setup (e.g., coin cell with a lithium reference electrode).

Working electrode (e.g., platinum, glassy carbon, or stainless steel).

Counter and reference electrodes (lithium foil).

Temperature-controlled chamber.

Argon-filled glovebox for cell assembly.
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Procedure:

o Cell Assembly: Inside an argon-filled glovebox, assemble a three-electrode cell with the
LiBOB electrolyte. The working electrode should be an inert material to avoid reactions with
the electrode itself.

o Temperature Control: Place the cell in the temperature-controlled chamber and allow it to
stabilize at the desired low temperature.

e LSV Measurement:
o Set the potentiostat to perform a linear sweep voltammetry experiment.

o Anodic Scan: Sweep the potential of the working electrode from the open-circuit potential
(OCP) to a high potential (e.g., 5.5 V vs. Li/Li*) at a slow scan rate (e.g., 0.1-1 mV/s).

o Cathodic Scan: Sweep the potential from the OCP to a low potential (e.g., -0.5 V vs. Li/Li*)
at the same slow scan rate.

o Data Analysis:
o Plot the current response as a function of the applied potential.

o The electrochemical stability window is defined by the potentials at which a significant
increase in current is observed, indicating the onset of electrolyte oxidation (anodic limit)
and reduction (cathodic limit). A cutoff current density (e.g., 0.01-0.1 mA/cm?) is often used
to define these limits.

Visualizations
Diagram 1: Troubleshooting Workflow for Low-
Temperature Capacity Fade
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Caption: A logical workflow for diagnosing and addressing capacity fade in LiBOB electrolytes
at low temperatures.

Diagram 2: Factors Influencing Low-Temperature
Performance of LIBOB Electrolytes
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Caption: Interplay of factors affecting the low-temperature performance of LiBOB electrolyte

systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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